Cas no 109371-16-6 (2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl-)
109371-16-6 structure
Product Name:2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl-
CAS No:109371-16-6
MF:C8H11NO2
MW:153.178442239761
CID:209788
PubChem ID:54684729
Update Time:2025-04-19
2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl-
- 2-hydroxy-3,5,6-trimethyl-1H-pyridin-4-one
- 4-hydroxy-3,5,6-trimethyl-1H-pyridin-2-one
- 4-hydroxy-3,5,6-trimethyl-2(1H)-pyridone
- AC1LC1HE
- CTK4A6472
- Oprea1_144423
- PYR428
- SureCN9328713
- CID 592696
- AKOS006291797
- Pyridine-2,4-diol, 3,5,6-trimethyl-
- 3,5,6-Trimethyl-2,4-pyridinediol #
- 2,3,5-Trimethyl-4,6-dihydroxypyridine
- 109371-16-6
- DTXSID60715744
- SCHEMBL9328713
- 4-Hydroxy-3,5,6-trimethylpyridin-2(1H)-one
-
- Inchi: 1S/C8H11NO2/c1-4-6(3)9-8(11)5(2)7(4)10/h1-3H3,(H2,9,10,11)
- InChI Key: DGFZETPZVVBGDX-UHFFFAOYSA-N
- SMILES: OC1=C(C)C(NC(C)=C1C)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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